Cas no 1251622-05-5 (2-8-(cyclohexylsulfanyl)-3-oxo-2H,3H-1,2,4triazolo4,3-apyrazin-2-yl-N-(2-ethylphenyl)acetamide)

• Product Name: 2-8-(cyclohexylsulfanyl)-3-oxo-2H,3H-1,2,4triazolo4,3-apyrazin-2-yl-N-(2-ethylphenyl)acetamide
• CAS No: 1251622-05-5
• MF: C₂₁H₂₅N₅O₂S
• MW: 411.52050280571
• CID: 6147513
• PubChem ID: 49662871
• Update Time: 2025-07-09

2-8-(cyclohexylsulfanyl)-3-oxo-2H,3H-1,2,4triazolo4,3-apyrazin-2-yl-N-(2-ethylphenyl)acetamide Chemical and Physical Properties

Names and Identifiers

• 2-8-(cyclohexylsulfanyl)-3-oxo-2H,3H-1,2,4triazolo4,3-apyrazin-2-yl-N-(2-ethylphenyl)acetamide
• AKOS024484270
• 2-[8-(cyclohexylsulfanyl)-3-oxo-2H,3H-[1,2,4]triazolo[4,3-a]pyrazin-2-yl]-N-(2-ethylphenyl)acetamide
• CHEMBL4574358
• 1251622-05-5
• F3406-5227
• 2-(8-cyclohexylsulfanyl-3-oxo-[1,2,4]triazolo[4,3-a]pyrazin-2-yl)-N-(2-ethylphenyl)acetamide
• 2-(8-(cyclohexylthio)-3-oxo-[1,2,4]triazolo[4,3-a]pyrazin-2(3H)-yl)-N-(2-ethylphenyl)acetamide

• Inchi： 1S/C21H25N5O2S/c1-2-15-8-6-7-11-17(15)23-18(27)14-26-21(28)25-13-12-22-20(19(25)24-26)29-16-9-4-3-5-10-16/h6-8,11-13,16H,2-5,9-10,14H2,1H3,(H,23,27)
• InChI Key： UGGRETCKAXZINF-UHFFFAOYSA-N
• SMILES： S(C1C2=NN(CC(NC3C=CC=CC=3CC)=O)C(N2C=CN=1)=O)C1CCCCC1

Computed Properties

• Exact Mass: 411.17289623g/mol
• Monoisotopic Mass: 411.17289623g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 29
• Rotatable Bond Count: 6
• Complexity: 729
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 103Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Triazoles Triazolones

Additional information on 2-8-(cyclohexylsulfanyl)-3-oxo-2H,3H-1,2,4triazolo4,3-apyrazin-2-yl-N-(2-ethylphenyl)acetamide

Professional Introduction to Compound with CAS No. 1251622-05-5 and Product Name: 2-8-(cyclohexylsulfanyl)-3-oxo-2H,3H-1,2,4triazolo4,3-apyrazin-2-yl-N-(2-ethylphenyl)acetamide

The compound in question, identified by the CAS number 1251622-05-5, is a highly specialized molecule with a complex chemical structure. Its product name, 2-8-(cyclohexylsulfanyl)-3-oxo-2H,3H-1,2,4triazolo4,3-apyrazin-2-yl-N-(2-ethylphenyl)acetamide, underscores its intricate composition and potential applications in the field of pharmaceutical chemistry. This introduction aims to provide a comprehensive overview of the compound's structure, properties, and emerging applications in contemporary research.

At the core of this compound's identity is its unique molecular framework, which integrates several key functional groups. The presence of a cyclohexylsulfanyl moiety contributes to its hydrophobicity and stability, while the 1,2,4triazolo4,3-apyrazin core introduces a high degree of heterocyclic complexity. This structural arrangement is not arbitrary but rather the result of meticulous design aimed at optimizing biological activity. The N-(2-ethylphenyl)acetamide moiety further enhances its pharmacological potential by introducing an amide group that can interact with biological targets in specific ways.

Recent advancements in medicinal chemistry have highlighted the importance of heterocyclic compounds in drug development. The 1,2,4triazolo4,3-apyrazin scaffold, in particular, has garnered significant attention due to its ability to modulate various biological pathways. Studies have demonstrated that this scaffold can exhibit inhibitory effects on enzymes and receptors involved in inflammatory responses, making it a promising candidate for therapeutic applications. The compound's cyclohexylsulfanyl group also plays a crucial role in its pharmacokinetic profile by influencing solubility and metabolic stability.

In the realm of academic research, the compound has been explored for its potential as an intermediate in synthesizing more complex molecules. Researchers have leveraged its structural features to develop novel derivatives with enhanced biological activity. For instance, modifications to the N-(2-ethylphenyl)acetamide group have led to compounds with improved binding affinity to target proteins. These findings underscore the versatility of this molecular framework and its suitability for further pharmacological exploration.

The integration of computational chemistry and high-throughput screening has accelerated the discovery process for such compounds. By employing advanced modeling techniques, scientists can predict the biological activity of molecules like this one with remarkable accuracy. This approach has been instrumental in identifying lead compounds for drug development pipelines. The compound's structural complexity makes it an attractive candidate for virtual screening campaigns aimed at identifying new therapeutic agents.

Furthermore, the compound's potential extends beyond traditional pharmaceutical applications. Its unique chemical properties make it suitable for use in material science and agrochemicals. For example, derivatives of this molecule have been investigated for their ability to act as catalysts or stabilizers in various chemical reactions. Such applications highlight the broad utility of heterocyclic compounds and their importance in industrial chemistry.

From a regulatory perspective, ensuring the safety and efficacy of new chemical entities is paramount. The rigorous testing protocols required for such compounds underscore their significance in modern medicine. Clinical trials are being conducted to evaluate the therapeutic potential of molecules with similar structures. These trials aim to provide evidence supporting the use of such compounds in treating various diseases.

The development of novel drug candidates is a multi-disciplinary endeavor that requires collaboration across multiple fields. Chemists play a pivotal role in designing and synthesizing molecules like this one, while biologists focus on understanding their interactions with biological systems. Pharmacologists bridge these disciplines by translating chemical properties into therapeutic outcomes. This collaborative approach is essential for advancing drug discovery efforts.

The future prospects for this compound are promising, given its unique structural features and potential biological activities. Ongoing research aims to optimize its pharmacological properties further through structural modifications and computational modeling. As our understanding of molecular interactions continues to evolve, so too will our ability to harness compounds like this one for therapeutic purposes.

In conclusion, the compound with CAS number 1251622-05-5 represents a significant advancement in pharmaceutical chemistry. Its complex structure and multifaceted functional groups make it a versatile tool for drug development and material science applications. By leveraging cutting-edge research methodologies and interdisciplinary collaboration, scientists are poised to unlock new possibilities for this remarkable molecule.